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Compound of Interest

Compound Name: 2-Chloro-4-iodoaniline

Cat. No.: B137281

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2-Chloro-4-iodoaniline. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment.

Hazard Identification and Classification

2-Chloro-4-iodoaniline is a hazardous substance requiring careful handling. It is harmful if
swallowed, in contact with skin, or if inhaled.[1][2] It is known to cause skin and serious eye
irritation, and may cause respiratory irritation.[1][2]

Signal Word: Danger|[3]

Hazard Statements:

Harmful if swallowed.[1]

Harmful in contact with skin.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Harmful if inhaled.[1]
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e May cause respiratory irritation.[1]

Physical and Chemical Properties

Property

Value

Molecular Formula

CeHsCIIN[3]

Molecular Weight 253.47 g/mol [3][4]
Appearance Light orange powder solid[1]
Melting Point 70-73 °C (Iit.)[3]

Boiling Point No information available[1]
Solubility No information available[5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory to prevent exposure. Standard

laboratory attire, including long pants and closed-toe shoes, is required at all times.
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Protection Type

Specification

Rationale and Best
Practices

Eye/Face Protection

Chemical safety goggles or

face shield.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

[5]

Hand Protection

Wear appropriate protective

gloves.

Inspect gloves prior to use and
dispose of contaminated

gloves after use in accordance
with applicable laws and good

laboratory practices.[6]

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin

exposure, such as a lab coat.

Flame-resistant lab coat is
recommended. Ensure cuffs
are tucked into gloves.[1][5][7]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required if exposure limits are
exceeded, if irritation or other
symptoms are experienced, or
if handling outside of a certified
chemical fume hood where

dust generation is possible.[5]

[8]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Pre-Handling:

o Designated Area: All work with 2-Chloro-4-iodoaniline must be conducted in a designated

area, preferably within a certified chemical fume hood.[7]

o Emergency Equipment Check: Ensure that an emergency eyewash station, safety shower,

and appropriate fire extinguisher are accessible and operational.[5][7]

e Ventilation: Ensure adequate ventilation. Use only outdoors or in a well-ventilated area.[1][8]
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2. Handling:
o Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.

» Avoid Dust Formation: Handle the solid material carefully to avoid generating dust. Use dry
clean-up procedures if necessary.[5][8]

e Weighing: If a scale cannot be placed inside the fume hood, tare a sealed container, add the
compound inside the hood, seal the container, and then weigh it outside the hood to
minimize dust dispersal.[7]

e Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][8] Do not
eat, drink, or smoke when using this product.[1]

3. Storage:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5]
» Conditions to Avoid: Protect from direct sunlight and light.[5]

e Incompatible Materials: Store away from strong oxidizing agents, acids, acid anhydrides,
acid chlorides, and chloroformates.[5][8]

Emergency and Disposal Plan

Immediate and appropriate responses to emergencies are critical. All waste is considered
hazardous and must be disposed of accordingly.

Emergency Response
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Exposure Type Immediate Action

Remove all contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact . . .
water for at least 15 minutes. Seek immediate

medical attention.[1][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not

Inhalation breathing, give artificial respiration. Call a
POISON CENTER or doctor/physician if you
feel unwell.[1][8]

Do NOT induce vomiting. Rinse mouth. Call a
Ingestion POISON CENTER or doctor/physician
immediately.[1][5]

Spill Response Workflow

Caption: Workflow for handling a chemical spill.

Disposal Plan

o Waste Segregation: All materials contaminated with 2-Chloro-4-iodoaniline (e.g., gloves,
absorbent pads, disposable labware) must be collected in a dedicated, clearly labeled, and
sealed hazardous waste container.[7]

e Unused Compound: Dispose of surplus and non-recyclable solutions to a licensed disposal
company. One method involves dissolving or mixing the material with a combustible solvent
and burning it in a chemical incinerator equipped with an afterburner and scrubber.[8]

» Contaminated Packaging: Dispose of as unused product.[8]
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e Regulations: All waste disposal must be conducted in accordance with local, regional, and
national regulations.[8] Do not let the product enter drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/pdf/2_Iodoaniline_safety_and_handling_precautions.pdf
https://www.benchchem.com/pdf/2_Iodoaniline_safety_and_handling_precautions.pdf
https://www.benchchem.com/product/b137281?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC355030010&productDescription=2-CHLORO-4-IODOANILINE%2C+98+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/652679
https://www.sigmaaldrich.com/US/en/product/aldrich/516139
https://www.fishersci.com/store/msds?partNumber=AC156610250&countryCode=US&language=en
https://sodiumiodide.net/msds/2-Fluoro-4-Iodoaniline%20MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Azido_2_chloroaniline.pdf
https://www.benchchem.com/pdf/2_Iodoaniline_safety_and_handling_precautions.pdf
https://www.benchchem.com/product/b137281#personal-protective-equipment-for-handling-2-chloro-4-iodoaniline
https://www.benchchem.com/product/b137281#personal-protective-equipment-for-handling-2-chloro-4-iodoaniline
https://www.benchchem.com/product/b137281#personal-protective-equipment-for-handling-2-chloro-4-iodoaniline
https://www.benchchem.com/product/b137281#personal-protective-equipment-for-handling-2-chloro-4-iodoaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b137281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

